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Compound of Interest

Compound Name: Nebracetam hydrochloride

Cat. No.: B1377074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Nebracetam hydrochloride (also known as WEB 1881 FU hydrochloride) is a nootropic agent

belonging to the racetam class of compounds, recognized for its potential as a cognitive

enhancer. This technical guide provides an in-depth overview of the chemical and physical

properties of Nebracetam hydrochloride. It includes a summary of its known quantitative

data, detailed experimental protocols for key analytical procedures, and a visualization of its

proposed signaling pathway. This document is intended to serve as a comprehensive resource

for researchers and professionals engaged in the study and development of Nebracetam and

related compounds.

Chemical and Physical Properties
Nebracetam hydrochloride is the hydrochloride salt form of Nebracetam. The following table

summarizes its key chemical and physical properties based on available data.
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Property Value Reference

IUPAC Name

4-(aminomethyl)-1-

benzylpyrrolidin-2-one

hydrochloride

[1]

Synonyms WEB 1881 FU hydrochloride [2]

Molecular Formula C₁₂H₁₇ClN₂O [3]

Molecular Weight 240.73 g/mol [3]

CAS Number 1177279-49-0 [3]

Purity
Commercially available at

≥95.0% to 99.23%
[2][3]

Solubility

DMSO: 99-100 mg/mL

(approx. 411-415 mM);

sonication recommended. In

Vivo Formulation: 3.3 mg/mL in

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline.

[2][3]

Melting Point
Data not available in the

reviewed literature.

pKa
Data not available in the

reviewed literature.

Storage

Store at 2-8°C, desiccated. For

long-term storage as a powder,

-20°C is recommended for up

to 3 years. In solvent, store at

-80°C for up to 1 year.

[2][3]

Experimental Protocols
Detailed and validated experimental procedures are critical for the accurate characterization of

pharmaceutical compounds. Below are methodologies for key experiments relevant to

Nebracetam hydrochloride.
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Solubility Determination (Shake-Flask Method)
The shake-flask method is a standard technique for determining the thermodynamic solubility

of a compound.

Methodology:

Preparation: Add an excess amount of Nebracetam hydrochloride to a known volume of

the desired solvent (e.g., purified water, phosphate buffer pH 7.4) in a sealed, clear

container. The excess solid should be visually apparent.

Equilibration: Agitate the container at a constant temperature (e.g., 25°C or 37°C) for a

sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to

settle. Separate the saturated solution from the solid material by centrifugation and/or

filtration using a chemically inert filter (e.g., 0.22 µm PVDF) that does not adsorb the

compound.

Quantification: Analyze the concentration of Nebracetam hydrochloride in the clear,

saturated filtrate using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Data Analysis: The determined concentration represents the thermodynamic solubility of the

compound in the specific solvent at the tested temperature.

Solubility Determination Workflow

Add excess Nebracetam HCl
to solvent

Agitate at constant temp
(24-48h)

Equilibration Centrifuge/Filter to
separate solid

Phase Separation Analyze filtrate by
validated HPLC method

Quantification Determine concentration
(Solubility)

Calculation

Click to download full resolution via product page

Experimental workflow for solubility determination.

pKa Determination (Potentiometric Titration)
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Potentiometric titration is a precise method for determining the ionization constant (pKa) of a

compound.

Methodology:

System Calibration: Calibrate a potentiometer using standard aqueous buffers (e.g., pH 4, 7,

and 10) to ensure accurate pH measurements.

Sample Preparation: Dissolve an accurately weighed amount of Nebracetam hydrochloride
in a suitable solvent (e.g., water or a co-solvent mixture if solubility is low) to a known

concentration (e.g., 1 mM). Maintain a constant ionic strength using a background electrolyte

like 0.15 M KCl. Purge the solution with nitrogen to remove dissolved CO₂.

Titration: Place the sample solution in a thermostatted vessel with a magnetic stirrer.

Immerse the calibrated pH electrode. Titrate the solution with a standardized titrant (e.g., 0.1

M NaOH if titrating the hydrochloride salt). Add the titrant in small, precise increments.

Data Collection: Record the pH of the solution after each addition of titrant, allowing the

reading to stabilize.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined

from the midpoint of the buffer region in the resulting titration curve, which corresponds to the

half-equivalence point. The first derivative of the curve can be used to accurately identify the

equivalence point. The experiment should be performed in triplicate.
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pKa Determination by Potentiometric Titration

Calibrate pH meter

Prepare analyte solution
(e.g., 1 mM Nebracetam HCl in 0.15 M KCl)

Titrate with standardized base
(e.g., 0.1 M NaOH)

Record pH vs. Titrant Volume

Plot Titration Curve

Determine half-equivalence point

pKa = pH at half-equivalence
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Proposed Signaling Pathway of Nebracetam Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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